N-(3,5-dimethoxyphenyl)cyclohexanecarboxamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)cyclohexanecarboxamide
• InChI: InChI=1S/C15H21NO3/c1-18-13-8-12(9-14(10-13)19-2)16-15(17)11-6-4-3-5-7-11/h8-11H,3-7H2,1-2H3,(H,16,17)
• InChI Key: RZVQAPHBVYKMGS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)C2CCCCC2)OC
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol

Description

N-(3,5-dimethoxyphenyl)cyclohexanecarboxamide, also known as DXE, is a chemical compound that belongs to the class of arylcyclohexylamines. It is a psychoactive drug that has been used in scientific research for its potential therapeutic effects on various mental health disorders. DXE has a unique chemical structure that makes it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of N-(3,5-dimethoxyphenyl)cyclohexanecarboxamide is not fully understood, but it is believed to act as a noncompetitive NMDA receptor antagonist. This means that it blocks the activity of the NMDA receptor, which is involved in various physiological processes such as learning and memory. By blocking the NMDA receptor, N-(3,5-dimethoxyphenyl)cyclohexanecarboxamide may be able to modulate the activity of other neurotransmitter systems, such as the glutamate and dopamine systems, which are involved in mental health disorders.
Biochemical and Physiological Effects:
N-(3,5-dimethoxyphenyl)cyclohexanecarboxamide has been shown to have various biochemical and physiological effects in animal models. It has been shown to increase the levels of various neurotransmitters such as serotonin and dopamine in the brain, which may be responsible for its therapeutic effects. Additionally, N-(3,5-dimethoxyphenyl)cyclohexanecarboxamide has been shown to increase the expression of various neurotrophic factors such as brain-derived neurotrophic factor, which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,5-dimethoxyphenyl)cyclohexanecarboxamide in scientific research is its unique chemical structure, which makes it a promising candidate for further investigation. Additionally, N-(3,5-dimethoxyphenyl)cyclohexanecarboxamide has been shown to have potential therapeutic effects on various mental health disorders, which may lead to the development of new treatments. However, one limitation of using N-(3,5-dimethoxyphenyl)cyclohexanecarboxamide in lab experiments is its psychoactive effects, which may make it difficult to interpret the results of behavioral studies.

Future Directions

There are several future directions for research on N-(3,5-dimethoxyphenyl)cyclohexanecarboxamide. One direction is to investigate its potential as a treatment for other mental health disorders such as schizophrenia and bipolar disorder. Additionally, further research is needed to fully understand the mechanism of action of N-(3,5-dimethoxyphenyl)cyclohexanecarboxamide and its effects on various neurotransmitter systems. Finally, more research is needed to investigate the long-term effects of N-(3,5-dimethoxyphenyl)cyclohexanecarboxamide use and its potential for abuse.

Synthesis Methods

The synthesis of N-(3,5-dimethoxyphenyl)cyclohexanecarboxamide involves the reaction of 3,5-dimethoxyphenylacetonitrile with cyclohexanecarboxylic acid in the presence of a reducing agent. The resulting product is purified through recrystallization and characterized using various analytical techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

N-(3,5-dimethoxyphenyl)cyclohexanecarboxamide has been used in various scientific studies to investigate its potential therapeutic effects on mental health disorders such as depression, anxiety, and addiction. It has been shown to have antidepressant-like effects in animal models and may have potential as a treatment for major depressive disorder. N-(3,5-dimethoxyphenyl)cyclohexanecarboxamide has also been shown to reduce anxiety-like behavior in animal models and may have potential as an anxiolytic drug. Additionally, N-(3,5-dimethoxyphenyl)cyclohexanecarboxamide has been shown to reduce drug-seeking behavior in animal models of addiction and may have potential as a treatment for substance use disorders.